![molecular formula C19H20N2O4S B2416673 2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide CAS No. 922065-90-5](/img/structure/B2416673.png)
2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H20N2O4S and its molecular weight is 372.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound 2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is part of a broader class of chemicals that have been the subject of various synthesis and characterization studies. For instance, Talupur et al. (2021) focused on synthesizing and characterizing similar compounds, which included antimicrobial evaluation and docking studies. This type of research is essential for understanding the chemical properties and potential biological interactions of such compounds (Talupur, Satheesh, & Chandrasekhar, 2021).
Biological Evaluation
Another significant area of research involves the biological evaluation of similar compounds. For example, Radwan, Shehab, and El-Shenawy (2009) synthesized and assessed the anti-inflammatory activity of 5-substituted benzo[b]thiophene derivatives, highlighting the potential therapeutic applications of these compounds (Radwan, Shehab, & El-Shenawy, 2009).
Heterocyclic Synthesis
In the field of heterocyclic chemistry, the synthesis of related compounds like thiophenylhydrazonoacetates has been explored, as documented by Mohareb et al. (2004). This research contributes to the development of new chemical entities with potential applications in various fields, including pharmaceuticals and materials science (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Anti-Inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) investigated novel heterocyclic compounds derived from similar chemical structures for their potential as anti-inflammatory and analgesic agents. This research highlights the pharmacological importance of such compounds in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Molluscicidal Activities
Research by Nofal, Fahmy, and Mohamed (2002) focused on synthesizing new benzimidazole derivatives, including similar structures, and evaluated their antimicrobial and molluscicidal activities. This indicates the potential utility of these compounds in combating microbial infections and controlling mollusc populations (Nofal, Fahmy, & Mohamed, 2002).
properties
IUPAC Name |
2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4S/c1-10-2-4-12-15(6-10)26-19(17(12)18(20)23)21-16(22)8-11-3-5-13-14(7-11)25-9-24-13/h3,5,7,10H,2,4,6,8-9H2,1H3,(H2,20,23)(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGERHRSWAMVQCQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CC3=CC4=C(C=C3)OCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.